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Compound of Interest

Compound Name: Avrainvillamide

Cat. No.: B2978725 Get Quote

Essential Safety and Handling Guide for
Avrainvillamide
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Avrainvillamide. Given the absence of a specific Safety Data Sheet (SDS), these guidelines

are based on its known cytotoxic, antiproliferative, and antibiotic properties, and align with

established protocols for handling hazardous chemical compounds.

Hazard Assessment
Avrainvillamide is a naturally occurring alkaloid with demonstrated cytotoxic effects.[1] It

functions by binding to the oncoprotein nucleophosmin, impacting cellular processes and

exhibiting antiproliferative activity against various cancer cell lines.[1][2][3][4] Due to its

biological activity, Avrainvillamide should be handled as a potent and hazardous compound.

Known Biological Activities:
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Biological Activity Effect Reference

Antiproliferative
Inhibits the growth of various

cancer cell lines.
[1][2]

Antibiotic
Shows activity against multi-

drug resistant bacteria.
[1]

Cytotoxic
Induces cell death in cancer

cell lines.
[2]

Molecular Interaction
Binds to nucleophosmin and

exportin-1.
[3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure through inhalation, skin

contact, or ingestion. The following table outlines the required PPE for handling

Avrainvillamide.
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PPE Category Item Specifications and Use

Hand Protection Double Gloving

Wear two pairs of

chemotherapy-grade nitrile

gloves. Change the outer

glove immediately upon

contamination and both pairs

every 30-60 minutes.

Body Protection Disposable Gown

A disposable, lint-free, solid-

front gown with long sleeves

and tight-fitting elastic or knit

cuffs.

Eye and Face Protection
Safety Goggles and Face

Shield

Wear chemical splash goggles

that comply with ANSI Z87.1. A

face shield should be worn

over the goggles during

procedures with a high risk of

splashing.

Respiratory Protection N95 or Higher Respirator

A NIOSH-approved N95 or

higher-level respirator is

required when handling the

powdered form of

Avrainvillamide or when there

is a risk of aerosolization.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn and removed

before exiting the designated

handling area.

Operational Plan: Step-by-Step Handling
Procedures
All handling of Avrainvillamide must be conducted within a certified Class II Biological Safety

Cabinet (BSC) or a chemical fume hood to minimize inhalation exposure.
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Preparation and Handling Workflow:

Avrainvillamide Handling Workflow
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Avrainvillamide Handling Workflow

Experimental Protocol: Weighing and Solubilizing Avrainvillamide

Preparation:

Don all required PPE as specified in the table above.

Prepare the work surface within the BSC or fume hood by covering it with a disposable,

absorbent, plastic-backed liner.

Assemble all necessary equipment (e.g., microbalance, spatulas, weigh paper, solvent,

vials).

Weighing:

Carefully weigh the desired amount of powdered Avrainvillamide on a tared weigh paper

or in a suitable container.

Avoid creating dust. If any powder is spilled, decontaminate the area immediately (see

Section 4).

Solubilization:

Transfer the weighed Avrainvillamide to a sterile, sealable container.

Add the appropriate solvent (e.g., DMSO) dropwise to the powder to avoid splashing.

Gently swirl or vortex the container until the compound is fully dissolved.

Post-Handling:

Securely cap and label the container with the compound name, concentration, solvent,

and date.

Proceed with the experimental protocol.

Disposal Plan
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All materials contaminated with Avrainvillamide must be treated as hazardous chemical

waste.

Waste Segregation and Disposal:

Waste Type Disposal Container Disposal Procedure

Solid Waste

Labeled, sealed, puncture-

resistant container for cytotoxic

waste (e.g., yellow bin).

Includes gloves, gowns, shoe

covers, weigh paper, pipette

tips, and any other

contaminated disposable

items.

Liquid Waste

Labeled, sealed, leak-proof

container for hazardous

chemical waste.

Includes unused solutions of

Avrainvillamide and any

contaminated solvents. Do not

pour down the drain.

Sharps

Labeled, puncture-proof

sharps container for cytotoxic

waste.

Includes needles, syringes,

and contaminated glassware.

Decontamination Protocol:

All surfaces and equipment potentially contaminated with Avrainvillamide should be

decontaminated.

Use a two-step cleaning process:

Wipe the area with a detergent solution.

Follow with a surface-appropriate disinfectant.

All cleaning materials must be disposed of as cytotoxic waste.

Spill Management Workflow:
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Avrainvillamide Spill Management

Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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